![molecular formula C13H26N2O2 B181970 Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester CAS No. 158958-41-9](/img/structure/B181970.png)
Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester
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Overview
Description
“Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C13H26N2O2 . It is also known by other names such as “tert-butyl ethyl (piperidin-4-ylmethyl)carbamate”, “tert-butyl N-ethyl-N- (piperidin-4-ylmethyl)carbamate”, and "tert-butyl N-ethyl-N- [ (piperidin-4-yl)methyl]carbamate" .
Synthesis Analysis
The synthesis of such compounds often involves the use of carbamates in medicinal chemistry . The Steglich esterification is a widely employed method for the formation of esters under mild conditions . The transesterification of β-keto esters has widespread application in agrochemicals .
Molecular Structure Analysis
The molecular weight of this compound is 242.36 g/mol . The IUPAC name is "tert -butyl N -ethyl- N - (piperidin-4-ylmethyl)carbamate" . The InChI code is "InChI=1S/C13H26N2O2/c1-5-15 (12 (16)17-13 (2,3)4)10-11-6-8-14-9-7-11/h11,14H,5-10H2,1-4H3" .
Chemical Reactions Analysis
The reaction of tert-butyl esters with SOCl2 at room temperature provides acid chlorides in very good yields . Aqueous phosphoric acid is an effective, environmentally benign, selective and mild reagent for the deprotection of tert-butyl carbamates, tert-butyl esters, and tert-butyl ethers .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 242.36 g/mol . The computed properties include a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 5 . The Exact Mass is 242.199428076 g/mol and the Monoisotopic Mass is also 242.199428076 g/mol .
Mechanism of Action
The mechanism of action of Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester is not fully understood, but it is believed to act as an inhibitor of enzymes. It is thought to bind to the active site of an enzyme, preventing the enzyme from catalyzing its reaction. This inhibition of enzyme activity can be used to study the function of the enzyme and to develop new drugs or therapies.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of enzymes, which can have an effect on the metabolism of cells. In addition, it has been shown to have some anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be stored for long periods of time. In addition, it is relatively non-toxic and has a low boiling point, making it easy to work with in the laboratory. However, it is also relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester in scientific research. These include its use as a tool for drug discovery and development, as well as its use in the synthesis of new materials for use in biomedical research. In addition, there is potential for its use in the development of new catalysts and in the development of new processes for the synthesis of organic compounds.
Synthesis Methods
Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester can be synthesized using a method known as the Curtius rearrangement. This method involves the reaction of an isocyanate with an alcohol in the presence of an acid catalyst to form a carbamate. The carbamate is then heated to a temperature of 110 °C, which causes the rearrangement of the molecule to form this compound.
Scientific Research Applications
Ethyl-piperidin-4-ylmethyl-carbamic acid tert-butyl ester has a variety of potential applications in scientific research. It has been used in the synthesis of a variety of organic compounds and is also used as an inhibitor of enzymes. In addition, this compound has been used in the synthesis of polymers and other materials for use in biomedical research.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-ethyl-N-(piperidin-4-ylmethyl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-5-15(12(16)17-13(2,3)4)10-11-6-8-14-9-7-11/h11,14H,5-10H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTKIXLPXKKSGGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCNCC1)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60599243 |
Source
|
Record name | tert-Butyl ethyl[(piperidin-4-yl)methyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60599243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
158958-41-9 |
Source
|
Record name | tert-Butyl ethyl[(piperidin-4-yl)methyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60599243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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